molecular formula CoSeO3<br>CoO3Se B158098 Cobalt(2+) selenite CAS No. 10026-23-0

Cobalt(2+) selenite

Cat. No.: B158098
CAS No.: 10026-23-0
M. Wt: 185.9 g/mol
InChI Key: HNZYCXDYRNOVLJ-UHFFFAOYSA-L
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Description

Cobalt(2+) selenite is a useful research compound. Its molecular formula is CoSeO3 and its molecular weight is 185.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Health Hazard;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

10026-23-0

Molecular Formula

CoSeO3
CoO3Se

Molecular Weight

185.9 g/mol

IUPAC Name

cobalt(2+);selenite

InChI

InChI=1S/Co.H2O3Se/c;1-4(2)3/h;(H2,1,2,3)/q+2;/p-2

InChI Key

HNZYCXDYRNOVLJ-UHFFFAOYSA-L

SMILES

[O-][Se](=O)[O-].[Co+2]

Canonical SMILES

[O-][Se](=O)[O-].[Co+2]

Other CAS No.

10026-23-0

Pictograms

Acute Toxic; Health Hazard; Environmental Hazard

Origin of Product

United States

Preparation Methods

Direct Precipitation from Aqueous Solutions

Cobalt(2+) selenite is commonly synthesized via precipitation reactions between cobalt(II) salts and selenite sources. A representative method involves dissolving cobalt(II) chloride hexahydrate (CoCl₂·6H₂O) in deionized water and combining it with sodium selenite (Na₂SeO₃) under acidic conditions. The reaction proceeds as follows:

CoCl2+Na2SeO3CoSeO3+2NaCl\text{CoCl}2 + \text{Na}2\text{SeO}3 \rightarrow \text{CoSeO}3 + 2\text{NaCl}

Key parameters include:

  • pH control : Maintaining a pH of 3–4 optimizes selenite ion (SeO32\text{SeO}_3^{2-}) availability while preventing cobalt hydroxide formation.

  • Temperature : Room temperature (25°C) minimizes side reactions.

  • Stoichiometry : A 1:1 molar ratio of Co²⁺ to SeO32\text{SeO}_3^{2-} ensures product purity.

The precipitate is isolated via vacuum filtration, washed with ethanol and water, and dried at 80°C.

Hydrothermal Synthesis

Hydrothermal methods enhance crystallinity and phase purity. In one approach, cobalt nitrate (Co(NO₃)₂·6H₂O) and sodium selenite are dissolved in a water-ethanol mixture, transferred to a Teflon-lined autoclave, and heated at 160°C for 24 hours. The high-pressure environment facilitates the reaction:

Co2++SeO32ΔCoSeO3\text{Co}^{2+} + \text{SeO}3^{2-} \xrightarrow{\Delta} \text{CoSeO}3

Table 1: Hydrothermal Reaction Parameters

ParameterOptimal ValueEffect of Deviation
Temperature160°C<150°C: Incomplete crystallization
Reaction Time24 h<18 h: Amorphous phase dominance
Solvent Composition1:3 (H₂O:EtOH)Higher EtOH: Smaller particle size

Post-synthesis, the product is centrifuged, washed, and vacuum-dried.

Solid-State Reactions

High-Temperature Calcination

Solid-state synthesis involves heating cobalt oxide (CoO) and selenium dioxide (SeO₂) at elevated temperatures:

CoO+SeO2500CCoSeO3\text{CoO} + \text{SeO}2 \xrightarrow{500^\circ\text{C}} \text{CoSeO}3

Critical factors :

  • Heating rate : 5°C/min to prevent explosive selenium sublimation.

  • Atmosphere : Inert gas (e.g., N₂) avoids oxidation to Co₃O₄.

Mechanochemical Synthesis

Ball milling cobalt carbonate (CoCO₃) and selenium trioxide (SeO₃) yields nanocrystalline CoSeO₃. This solvent-free method emphasizes sustainability:

CoCO3+SeO3MillingCoSeO3+CO2\text{CoCO}3 + \text{SeO}3 \xrightarrow{\text{Milling}} \text{CoSeO}3 + \text{CO}2

Table 2: Milling Parameters and Outcomes

Milling Time (h)Particle Size (nm)Crystallinity
650–70Low
1230–50Moderate
1820–30High

Characterization Techniques

X-ray Diffraction (XRD)

XRD confirms phase purity. CoSeO₃ exhibits characteristic peaks at 2θ = 24.5°, 32.1°, and 44.3°, corresponding to (110), (020), and (130) planes.

Thermogravimetric Analysis (TGA)

TGA reveals decomposition steps:

  • 100–200°C : Loss of adsorbed water.

  • 300–400°C : CoSeO3Co3O4+SeO2\text{CoSeO}_3 \rightarrow \text{Co}_3\text{O}_4 + \text{SeO}_2 .

Q & A

Q. How can researchers integrate heterogeneous datasets (e.g., structural, catalytic, thermodynamic) to develop a unified model for this compound?

  • Methodological Answer : Employ machine learning (ML) algorithms (e.g., random forests) to identify cross-dataset correlations (e.g., crystal structure vs. catalytic activity). Validate with cross-validation techniques and publish datasets in FAIR-compliant repositories (e.g., Figshare) with detailed metadata .

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